Cas no 1805043-48-4 (2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid)

2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid is a fluorinated pyridine derivative with a chloro substituent at the 4-position and a carboxylic acid functional group at the 3-position via an acetic acid linker. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a halogenated pyridine core. The presence of both chlorine and fluorine enhances its reactivity, enabling selective functionalization for further derivatization. Its high purity and stability under standard conditions make it suitable for precision applications in medicinal chemistry and material science. The structural features of this compound facilitate its use in cross-coupling reactions and as a building block for bioactive molecules.

2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid structure

1805043-48-4 structure

Product Name:2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid

CAS No:1805043-48-4

MF:C₇H₅ClFNO₂

MW:189.571504354477

CID:4802957

Update Time:2025-10-10

2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid
- 4-Chloro-3-fluoropyridine-5-acetic acid
- Inchi： 1S/C7H5ClFNO2/c8-7-4(1-6(11)12)2-10-3-5(7)9/h2-3H,1H2,(H,11,12)
- InChI Key： DVNOQCDONLDXIY-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=CC=1CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
XLogP3: 1
Topological Polar Surface Area: 50.2

2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010763-250mg	4-Chloro-3-fluoropyridine-5-acetic acid	1805043-48-4	95%	250mg	$1,058.40	2022-04-01
Alichem	A029010763-1g	4-Chloro-3-fluoropyridine-5-acetic acid	1805043-48-4	95%	1g	$2,952.90	2022-04-01

2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid Related Literature

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Additional information on 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid

2-(4-Chloro-5-fluoropyridin-3-yl)acetic Acid: An Emerging Compound in Medicinal Chemistry

2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid (CAS No. 1805043-48-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by a chloro and fluoro-substituted pyridine ring attached to an acetic acid moiety, offers a promising scaffold for the development of new drugs targeting various diseases.

The chemical structure of 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid is particularly noteworthy for its ability to modulate biological pathways. The presence of the chloro and fluoro substituents on the pyridine ring imparts specific electronic and steric properties that can influence its binding affinity and selectivity towards target proteins. These properties make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. For example, research conducted at the National Cancer Institute has shown that 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid can inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its oral bioavailability is high, and it demonstrates good tissue penetration, which are crucial factors for effective drug delivery.

In terms of safety, preliminary toxicological studies have shown that 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety profile and potential side effects. Clinical trials are currently underway to assess the efficacy and safety of this compound in human subjects.

The synthetic route to produce 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the substituted pyridine ring followed by the introduction of the acetic acid moiety. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and pharmaceutical applications.

In conclusion, 2-(4-Chloro-5-fluoropyridin-3-yl)acetic acid (CAS No. 1805043-48-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play a significant role in the development of novel treatments for various diseases.